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Compound of Interest

Compound Name: (S)-TCO-PEG3-amine

Cat. No.: B15144464

This application note provides a detailed protocol for the conjugation of (S)-TCO-PEG3-amine
to antibodies via N-hydroxysuccinimide (NHS) ester chemistry. The resulting TCO-labeled
antibody can be used in bioorthogonal click chemistry applications, such as cell imaging and
antibody-drug conjugation.

Introduction

Bioorthogonal chemistry provides a powerful tool for the specific labeling of biomolecules in
complex biological systems. The reaction between a tetrazine (Tz) and a trans-cyclooctene
(TCO) is a cornerstone of this field, prized for its exceptionally fast kinetics and high specificity.
[1] This protocol details the labeling of antibodies with a TCO moiety using (S)-TCO-PEG3-
NHS ester, which reacts with primary amines, primarily the e-amino group of lysine residues, on
the antibody to form a stable amide bond.[2][3] The inclusion of a polyethylene glycol (PEG)
spacer enhances the solubility of the conjugate and minimizes steric hindrance.[4][5]

Materials and Reagents

» Antibody of interest (free of amine-containing stabilizers like BSA, gelatin, or Tris)
e (S)-TCO-PEG3-NHS Ester

e Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethylformamide (DMF)

o Reaction Buffer: 0.1 M sodium bicarbonate buffer, pH 8.3-8.5[2][3]
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 Purification Buffer: Phosphate-buffered saline (PBS), pH 7.4
e Desalting columns (e.g., Zeba™ Spin Desalting Columns) or dialysis equipment[6][7]

e Spectrophotometer

Experimental Protocol
Antibody Preparation

Prior to labeling, it is crucial to ensure the antibody is in an amine-free buffer. If the antibody
solution contains stabilizers like bovine serum albumin (BSA), glycine, or Tris, they must be
removed as they will compete with the antibody for reaction with the NHS ester.[6]

« If necessary, purify the antibody using a suitable method such as affinity chromatography or
buffer exchange into the Reaction Buffer.

o Adjust the antibody concentration to 1-10 mg/mL in 0.1 M sodium bicarbonate buffer (pH 8.3-
8.5).[8] A concentration of 2.5 mg/mL is a good starting point.[2]

Preparation of (S)-TCO-PEG3-NHS Ester Stock Solution

The (S)-TCO-PEG3-NHS ester is moisture-sensitive and should be handled accordingly.[6]

» Allow the vial of (S)-TCO-PEG3-NHS ester to equilibrate to room temperature before
opening to prevent condensation.[6]

e Prepare a 10 mM stock solution by dissolving the required amount of (S)-TCO-PEG3-NHS
ester in anhydrous DMSO or DMF.[2][3] For example, to prepare 100 pL of a 10 mM solution,
dissolve the appropriate mass of the ester in 100 pL of anhydrous DMSO. Vortex briefly to
ensure complete dissolution. This solution should be prepared fresh and used immediately.

[9]

Antibody Labeling Reaction

The degree of labeling (DOL), which is the number of TCO molecules per antibody, can be
controlled by adjusting the molar ratio of the TCO-reagent to the antibody.[6][7]
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e Calculate the volume of the 10 mM (S)-TCO-PEG3-NHS ester stock solution needed to
achieve the desired molar excess. A molar ratio of TCO-reagent to antibody between 5:1 and
20:1 is a common starting point.[6][7]

o While gently vortexing the antibody solution, add the calculated volume of the TCO-reagent
stock solution in a dropwise manner.[2]

 Incubate the reaction mixture for 1 hour at room temperature or 2 hours on ice, protected
from light.[6]

Purification of the TCO-Labeled Antibody

It is essential to remove the unreacted (S)-TCO-PEG3-NHS ester and any reaction byproducts.

o Equilibrate a desalting column with Purification Buffer (PBS, pH 7.4) according to the
manufacturer's instructions.[6]

o Apply the reaction mixture to the equilibrated column.

o Elute the TCO-labeled antibody with the Purification Buffer. The labeled antibody will elute in
the void volume.

Alternatively, the conjugate can be purified by dialysis against PBS.

Characterization of the TCO-Labeled Antibody

o Concentration Determination: Measure the absorbance of the purified TCO-labeled antibody
at 280 nm (A280) using a spectrophotometer to determine the protein concentration.[6][7]

» Degree of Labeling (DOL) (Optional): The DOL can be determined using various methods,
including reacting the TCO-antibody with a tetrazine-fluorophore conjugate and measuring
the absorbance of the fluorophore.[10]

Data Presentation
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Parameter Recommended Value Reference
Antibody Concentration 1-10 mg/mL [8]
_ 0.1 M Sodium Bicarbonate, pH
Reaction Buffer [2][3]
8.3-8.5
] 10 mM in anhydrous DMSO or
TCO-Reagent Stock Solution [2][3]
DMF
Molar Ratio (TCO:Antibody) 5:1t0 20:1 [61[7]

_ _ 1 hour at room temperature or
Reaction Time ) [6]
2 hours on ice

o Size Exclusion
Purification Method ) ) [61[7]
Chromatography or Dialysis
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Caption: Experimental workflow for labeling antibodies with (S)-TCO-PEG3-amine.
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Caption: Bioorthogonal reaction between a TCO-labeled antibody and a tetrazine probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. vectorlabs.com [vectorlabs.com]

. Protocol: Succinimidyl Ester Labeling of Protein Amines - Biotium [biotium.com]
. NHS ester protocol for labeling proteins [abberior.rocks]

. vectorlabs.com [vectorlabs.com]

. escholarship.org [escholarship.org]

. furthlab.xyz [furthlab.xyz]

°
~ » ol EEN w N =

. Covalent Immobilization of Antibodies through Tetrazine-TCO Reaction to Improve
Sensitivity of ELISA Technique [mdpi.com]

¢ 8. broadpharm.com [broadpharm.com]
¢ 9. bidmc.org [bidmc.org]

¢ 10. Bioorthogonal Masking of Circulating Antibody—TCO Groups Using Tetrazine-
Functionalized Dextran Polymers - PMC [pmc.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [Protocol for Amine-Reactive Labeling of Antibodies with
(S)-TCO-PEG3-amine]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b15144464?utm_src=pdf-body-img
https://www.benchchem.com/product/b15144464?utm_src=pdf-custom-synthesis
https://vectorlabs.com/tco-tetrazine-conjugation/
https://biotium.com/tech-tips/protocol-succinimidyl-ester-labeling-of-protein-amines/
https://abberior.rocks/expertise/protocols/nhs-ester-protocol/
https://vectorlabs.com/products/tco-peg3-amine/
https://escholarship.org/content/qt4q07b723/qt4q07b723.pdf
https://www.furthlab.xyz/antibody_conjugation
https://www.mdpi.com/2079-6374/11/12/524
https://www.mdpi.com/2079-6374/11/12/524
https://broadpharm.com/protocol_files/general_protocol_dye_nhs_labeling
https://www.bidmc.org/-/media/files/beth-israel-org/research/core-facilities/flow-cytometry-core/guide-to-labeling-your-primary-antibody-2017.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6004324/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6004324/
https://www.benchchem.com/product/b15144464#protocol-for-labeling-antibodies-with-s-tco-peg3-amine
https://www.benchchem.com/product/b15144464#protocol-for-labeling-antibodies-with-s-tco-peg3-amine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15144464?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b15144464#protocol-for-labeling-antibodies-with-s-
tco-peg3-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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